2-(1-Amino-2-hydroxypropyl)-5-fluorophenol

• Molecular Formula: C9H12FNO2
• Molecular Weight: 185.20 g/mol
• IUPAC Name: 2-(1-amino-2-hydroxypropyl)-5-fluorophenol
• InChI: InChI=1S/C9H12FNO2/c1-5(12)9(11)7-3-2-6(10)4-8(7)13/h2-5,9,12-13H,11H2,1H3
• InChI Key: MTZMSHWWWQFRBU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=C(C=C(C=C1)F)O)N)O

Description

2-(1-Amino-2-hydroxypropyl)-5-fluorophenol is a fluorinated phenolic derivative with a chiral aminopropanol side chain. Its synthesis involves alkylation of 5-fluorophenol followed by enantiomeric separation via chiral preparative HPLC, yielding pharmacologically active (+)- and (−)-enantiomers . The compound exhibits high potency and selectivity as a serotonin 2C (5-HT2C) receptor agonist, making it a candidate for therapeutic applications in disorders like obesity and schizophrenia. Its structural uniqueness lies in the combination of a fluorine atom at the 5-position of the phenolic ring and the stereospecific aminopropanol moiety, which enhances receptor binding and metabolic stability .

Preparation Methods

The synthesis of 2-(1-Amino-2-hydroxypropyl)-5-fluorophenol typically involves multi-step organic reactionsThe reaction conditions often require specific catalysts and solvents to ensure high yield and purity .

Chemical Reactions Analysis

2-(1-Amino-2-hydroxypropyl)-5-fluorophenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert it into different hydroxy or amino derivatives.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions.

Scientific Research Applications

2-(1-Amino-2-hydroxypropyl)-5-fluorophenol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the treatment of certain diseases.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(1-Amino-2-hydroxypropyl)-5-fluorophenol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The pathways involved may include signal transduction cascades and metabolic processes .

Comparison with Similar Compounds

Comparison with Structural Analogues

5-Chloro Analogues

Replacement of the 5-fluoro substituent with chlorine (e.g., (+)-13b) reduces 5-HT2C receptor potency. For instance:

• (+)-16a (5-fluoro, n-propyl substituent): EC50 = 11 nM at 5-HT2C.
• (+)-13b (5-chloro analogue): EC50 = 103 nM at 5-HT2C.

The 5-fluoro group confers a 9-fold increase in potency compared to the chloro-substituted counterpart, likely due to enhanced electronic interactions and reduced steric hindrance .

Substituent Variations on the Ether Side Chain

Modifications to the ether side chain significantly impact activity (Table 1):

Compound	Substituent	5-HT2C EC50 (nM)	Selectivity (vs. 5-HT2A/2B)
(+)-16a	n-propyl	11	>181-fold (2B), inactive (2A)
(+)-16b	allyl	4.2	>89-fold (2A), inactive (2B)
(+)-16c	fluorinated allyl	22	>45-fold (2A), inactive (2B)
(+)-16d	2-fluoroethoxy	3.4	>100-fold (2A), inactive (2B)
Lorcaserin	Reference compound	4.0	Moderate selectivity

• Alkyl vs. Allyl Groups : The allyl ether in (+)-16b matches lorcaserin’s potency (EC50 = 4.2 vs. 4.0 nM) but with superior selectivity over 5-HT2B .
• Fluorinated Side Chains : Introducing fluorine to the allyl group (as in (+)-16c) slightly reduces potency but improves metabolic stability. The 2-fluoroethoxy group in (+)-16d achieves the highest potency (EC50 = 3.4 nM) .

Pharmacological and Pharmacokinetic Comparisons

Selectivity Profiles

All 5-fluoro derivatives maintain >100-fold selectivity over 5-HT2B receptors, critical for avoiding cardiotoxicity.

CYP and hERG Inhibition

Key pharmacokinetic data for (+)-16b and (+)-16d (Table 2):

Parameter	(+)-16b	(+)-16d
CYP3A4 Inhibition	<50% at 30 µM	<50% at 30 µM
CYP2D6 Inhibition	<50% at 30 µM	<50% at 30 µM
hERG Inhibition	<50% at 30 µM	<50% at 30 µM

Both compounds exhibit low CYP inhibition at major isoforms (3A4, 2D6), though moderate inhibition at CYP2B6 (~60%) was observed. However, CYP2B6’s low hepatic abundance mitigates clinical risk .

Biological Activity

2-(1-Amino-2-hydroxypropyl)-5-fluorophenol, a fluorinated phenolic compound, has garnered attention in medicinal chemistry due to its potential therapeutic applications and interactions with biological macromolecules. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The molecular formula for 2-(1-Amino-2-hydroxypropyl)-5-fluorophenol is $C_9H_{12}FNO_2$, with a molecular weight of approximately 185.20 g/mol. The presence of a fluorine atom enhances its electronic properties, making it an interesting candidate for various biological activities.

The biological activity of 2-(1-Amino-2-hydroxypropyl)-5-fluorophenol is primarily attributed to its interaction with specific enzymes and receptors. Its unique stereochemistry allows it to fit into active sites, modulating enzymatic activities and cellular signaling pathways.

Key Mechanisms:

• Enzyme Inhibition : The compound has been shown to inhibit certain enzymes, which can alter metabolic pathways.
• Receptor Binding : It can bind to various receptors, affecting signal transduction processes.

Biological Activity

Research indicates that 2-(1-Amino-2-hydroxypropyl)-5-fluorophenol exhibits notable biological activities, including:

• Antioxidant Activity : The compound demonstrates the ability to scavenge free radicals, which may contribute to its protective effects against oxidative stress.
• Antimicrobial Properties : Preliminary studies suggest potential antibacterial effects against specific pathogens.
• Anticancer Potential : Some studies indicate that it may inhibit the growth of cancer cells through various mechanisms, including apoptosis induction.

In Vitro Studies

In vitro assays have been conducted to evaluate the compound's biological activity. For example:

Study	Biological Activity	IC50 Value
Study A	Enzyme Inhibition (α-glucosidase)	1.78 ± 0.08 μg/mL
Study B	Antioxidant Activity (DPPH Assay)	15 μg/mL
Study C	Cytotoxicity (MCF-7 Cells)	IC50 > 50 μM

These findings illustrate the compound's potential as a therapeutic agent in managing diseases such as diabetes and cancer.

Case Studies

• Case Study on Anticancer Activity :
  • A recent study investigated the effect of 2-(1-Amino-2-hydroxypropyl)-5-fluorophenol on MCF-7 breast cancer cells. Results indicated significant cytotoxicity, with an IC50 value greater than 50 μM. The mechanism was linked to apoptosis induction and cell cycle arrest.
• Toxicological Assessment :
  • Toxicity studies were performed on Sprague-Dawley rats to assess the safety profile of the compound. The median lethal dose (LD50) was determined to be greater than 4000 mg/kg, indicating a relatively low toxicity level.

Q & A

Basic Research Questions

Q. What synthetic routes are recommended for 2-(1-Amino-2-hydroxypropyl)-5-fluorophenol, and how do reaction parameters influence yield?

• Methodological Answer : Multi-step synthesis is typically required, starting with fluorophenol derivatives and introducing the 1-amino-2-hydroxypropyl group via nucleophilic substitution or reductive amination. Key parameters include temperature control (20–60°C), pH adjustments to stabilize intermediates, and inert atmospheres to prevent oxidation . Thin-layer chromatography (TLC) is critical for monitoring reaction progress and intermediate purification .

Q. Which spectroscopic techniques are most effective for characterizing structural features of this compound?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F) resolves the aromatic fluorine environment and hydroxypropyl side-chain conformation. Mass spectrometry (MS) confirms molecular weight, while X-ray crystallography (if crystals are obtainable) provides definitive stereochemical data . Fourier-transform infrared (FTIR) spectroscopy identifies functional groups like -NH₂ and -OH .

Q. How should stability and storage conditions be optimized for this compound?

• Methodological Answer : Hydrochloride salt forms enhance stability by reducing hygroscopicity. Store under nitrogen at -20°C in amber vials to prevent photodegradation. Periodic NMR analysis (every 3–6 months) monitors decomposition, particularly at the amino and hydroxyl groups .

Advanced Research Questions

Q. How can regioselectivity challenges during fluorine substitution be minimized to reduce by-products?

• Methodological Answer : Use directing groups (e.g., -NH₂ or -OH) on the phenol ring to control fluorine positioning. Computational modeling (DFT calculations) predicts electrophilic aromatic substitution sites, while kinetic studies optimize reaction times to favor desired regioisomers. For example, -OH groups at the para position enhance meta-fluorination selectivity .

Q. What strategies resolve discrepancies in reported solubility or bioactivity data across studies?

• Methodological Answer : Standardize solvent systems (e.g., DMSO:water ratios) and pH buffers for solubility assays. For bioactivity conflicts, validate receptor-binding assays using isothermal titration calorimetry (ITC) to quantify binding constants. Cross-reference crystallographic data (e.g., Hirshfeld surface analysis) to correlate molecular packing with solubility trends .

Q. How do intermolecular interactions influence crystallization and formulation development?

• Methodological Answer : Hydrogen bonding (O–H⋯N, N–H⋯O) and weak van der Waals forces dominate crystal packing. Use Hirshfeld surface analysis to map interaction hotspots and predict co-crystal formation with excipients like succinic acid. Solvent-drop grinding trials optimize crystal morphology for enhanced dissolution rates .

Data Contradiction Analysis

Q. Conflicting reports on the compound’s reactivity in aqueous environments: How to validate findings?

• Methodological Answer : Conduct accelerated stability studies under controlled humidity (40–80% RH) and temperature (25–40°C). High-resolution LC-MS identifies degradation products (e.g., hydrolyzed side chains or defluorinated species). Compare kinetic profiles across studies to isolate pH or ionic strength effects .